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Compound of Interest

Compound Name: Z-FA-FMK

Cat. No.: B148847 Get Quote

For researchers, scientists, and drug development professionals working with the cysteine

protease inhibitor Z-FA-FMK, ensuring personal safety and proper handling are paramount.

This guide provides essential, immediate safety and logistical information, including detailed

operational and disposal plans to foster a secure laboratory environment.

Immediate Safety and Handling Precautions
Z-FA-FMK (benzyloxycarbonyl-phenylalanyl-alanyl-fluoromethyl ketone) is a potent, irreversible

inhibitor of certain cysteine proteases and effector caspases. While a valuable tool in research,

it presents several hazards that necessitate careful handling. According to the Safety Data

Sheet (SDS), Z-FA-FMK is harmful if swallowed, causes skin irritation, leads to serious eye

irritation, and may cause respiratory irritation.

Personal Protective Equipment (PPE) is mandatory when handling Z-FA-FMK. The following

table summarizes the required PPE to minimize exposure risk.
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PPE Category Item Specification

Eye Protection Safety glasses or goggles

ANSI Z87.1 compliant

chemical splash goggles. A

face shield should be worn if

there is a risk of splashing.

Hand Protection Chemical-resistant gloves

Impermeable gloves, such as

nitrile or neoprene. Inspect

gloves for integrity before each

use.

Body Protection Laboratory coat

A standard laboratory coat

should be worn. For larger

quantities or increased risk of

exposure, consider a chemical-

resistant apron or suit.

Respiratory Protection Not typically required

Use in a well-ventilated area. If

dust or aerosols may be

generated, a NIOSH-approved

respirator is necessary.

Operational Plan: From Receipt to Disposal
A systematic approach to handling Z-FA-FMK ensures safety at every stage. The following

workflow outlines the key steps for receiving, storing, preparing, using, and disposing of this

compound.
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Safe Handling Workflow for Z-FA-FMK
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Caption: A flowchart outlining the key procedural steps for the safe handling of Z-FA-FMK, from

initial receipt to final disposal.

Step-by-Step Guidance
1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the product label matches the order information.

2. Storage:

Store lyophilized Z-FA-FMK in a tightly sealed container at -20°C.[1]

The storage area should be secure and accessible only to authorized personnel.

3. Preparation of Stock Solutions:

Always work in a chemical fume hood when handling the solid compound and preparing

solutions to avoid inhalation of dust.

Don all required PPE as outlined in the table above.

Z-FA-FMK is soluble in Dimethyl sulfoxide (DMSO).[2] Prepare stock solutions by

reconstituting the lyophilized powder in anhydrous DMSO.

Avoid repeated freeze-thaw cycles of the stock solution. It is recommended to aliquot the

reconstituted solution into single-use volumes for storage at -20°C.[1]

4. Experimental Use:

When using Z-FA-FMK in experiments, ensure the work area is clean and uncluttered.

Handle all solutions containing Z-FA-FMK with care to prevent spills and splashes.

Be aware of all potential hazards in your experimental setup.

5. Decontamination and Disposal:
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Decontaminate all work surfaces and equipment that have come into contact with Z-FA-FMK
using an appropriate cleaning agent (e.g., 70% ethanol), followed by a thorough rinse with

water.

Waste Disposal:

Solid Waste: Collect any unused solid Z-FA-FMK and contaminated disposable items

(e.g., gloves, weigh boats, pipette tips) in a designated, labeled hazardous waste

container.

Liquid Waste: Collect all solutions containing Z-FA-FMK in a labeled, sealed hazardous

liquid waste container. Do not pour Z-FA-FMK solutions down the drain.

Follow all local, state, and federal regulations, as well as institutional guidelines, for the

disposal of chemical waste.

By adhering to these safety protocols and operational plans, researchers can confidently and

safely utilize Z-FA-FMK in their work, contributing to advancements in science while prioritizing

personal and environmental safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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